Cas no 169448-87-7 ((R)-1-Boc-2-Hydroxymethyl-piperazine)

• Product Name: (R)-1-Boc-2-Hydroxymethyl-piperazine
• CAS No: 169448-87-7
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD07772092
• CID: 65827
• PubChem ID: 24820219
• Update Time: 2025-11-01

(R)-1-Boc-2-Hydroxymethyl-piperazine Chemical and Physical Properties

Names and Identifiers

• (R)-1-Boc-2-Hydroxymethylpiperazine
• (R)-tert-Butyl 2-(hydroxymethyl)piperazine-1-carboxylate
• (R)-1-Boc-2-(Hydroxymethyl)piperazine
• (R)-1-Boc- 2-hydroxymethyl-piperazine
• (R)-1-Boc-(2-Hydroxymethyl)piperazine
• (R)-1-N-Boc-2-(hydroxymethyl)piperazine
• (2R)-Hydroxymethyl-piperazine-1-carboxylic acid tert-butyl ester
• (R)-1-N-BOC-2-HYDROXYMETHYLPIPERAZINE
• (R)-2-(hydroxymethyl)piperazine-1-carboxylic acid tert-butyl ester
• (R)-tert-butyl 2-(hydroxymethyl)piperidine-1-carboxylate
• 1,1-Dimethylethyl (2R)-2-(hydroxymethyl)piperazine-1-carboxylate
• (R)-1-Boc-2-(hyroxyMethyl)piperazine
• (R)-1-N-BOC-2-HYDROXYMETHYLPIPERAZINE HCl
• tert-butyl (R)-2-(hydroxymethyl)piperazine-1-carboxylate
• tert-Butyl (2R)-2-(hydroxymethyl)piperazine-1-carboxylate
• 2-Methyl-2-propanyl(2R)-2-(hydroxymethyl)-1-piperazinecarboxylate
• 1-Piperazinecarboxylic acid, 2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R)-
• (R)-1-Boc-2-Hydroxymethyl-piperazine
• (R)-2-HYDROXYMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• Jsp003451
• 169448-87-7
• (R)-2-(hydroxymethyl)-piperazine-1-carboxylic acid, tert-butyl ester
• DS-11210
• AKOS015911913
• (R)-2-(hydroxymethyl)piperazine-1-carboxylic acid, tert-butyl ester
• CS-D0658
• 2-(R)-Hydroxymethyl-piperazine-1-carboxylic acid tert-butyl ester
• (R)-t-Butyl 2-(hydroxymethyl)piperazine-1-carboxylate
• (R)-N-Boc-2-hydroxymethyl-piperazine
• MFCD07772092
• AC-1792
• (2R)2-Hydroxymethyl-piperazine-1-carboxylic acid tert-butyl ester
• SCHEMBL1994122
• AKOS005258444
• W-205993
• BCPPNDHZUPIXJM-MRVPVSSYSA-N
• DTXSID60647450
• tert-butyl(2R)-2-(hydroxymethyl)piperazine-1-carboxylate
• R)-1-N-Boc-2-(hydroxymethyl)piperazine
• (R)-tert-butyl2-(hydroxymethyl)piperazine-1-carboxylate
• AM84587
• STL555206
• BBL101410
• DB-002982

• MDL： MFCD07772092
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-4-11-6-8(12)7-13/h8,11,13H,4-7H2,1-3H3/t8-/m1/s1
• InChI Key： BCPPNDHZUPIXJM-MRVPVSSYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC[C@@H]1CO)=O

Computed Properties

• Exact Mass: 216.14700
• Monoisotopic Mass: 216.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8
• XLogP3: -0.2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 324°C at 760 mmHg
• Flash Point: 149.7℃
• Refractive Index: 1.477
• PSA: 61.80000
• LogP: 0.45430
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

(R)-1-Boc-2-Hydroxymethyl-piperazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (R)-1-Boc-2-Hydroxymethyl-piperazine

Comprehensive Overview of (R)-1-Boc-2-Hydroxymethyl-piperazine (CAS No. 169448-87-7): Properties, Applications, and Industry Insights

(R)-1-Boc-2-Hydroxymethyl-piperazine (CAS No. 169448-87-7) is a chiral piperazine derivative widely recognized for its versatility in pharmaceutical synthesis and organic chemistry. This compound features a Boc (tert-butoxycarbonyl) protecting group and a hydroxymethyl side chain, making it a critical intermediate in the development of bioactive molecules. Its enantiomerically pure (R)-configuration enhances its value in asymmetric synthesis, particularly for drug candidates targeting neurological and oncological pathways.

The growing demand for chiral building blocks like (R)-1-Boc-2-Hydroxymethyl-piperazine aligns with trends in precision medicine and green chemistry. Researchers frequently search for "Boc-protected piperazine derivatives" or "chiral hydroxymethyl-piperazine applications," reflecting its relevance in peptide synthesis and small-molecule drug design. Recent studies highlight its role in optimizing drug bioavailability and reducing off-target effects, addressing key challenges in modern therapeutics.

From a synthetic perspective, CAS No. 169448-87-7 offers advantages such as high stereoselectivity and compatibility with diverse coupling reactions. Its hydroxymethyl group facilitates further functionalization, enabling the creation of complex architectures like macrocycles and bifunctional linkers. Industry forums often discuss "scalable synthesis of (R)-piperazine derivatives" or "Boc deprotection conditions," underscoring its practical utility in large-scale production.

Environmental and regulatory considerations also shape the discourse around this compound. With increasing emphasis on sustainable chemistry, manufacturers explore solvent-free reactions or biocatalytic routes to produce (R)-1-Boc-2-Hydroxymethyl-piperazine. Searches for "green synthesis of chiral intermediates" or "piperazine safety profiles" indicate user interest in eco-friendly alternatives. Notably, the compound’s stability under mild conditions makes it suitable for continuous flow chemistry systems, a hotspot in process optimization.

In the pharmaceutical sector, CAS 169448-87-7 is pivotal for developing kinase inhibitors and GPCR modulators. Its structural motif appears in clinical candidates for inflammation and metabolic disorders. Patent analyses reveal its use in proprietary formulations, driving queries like "piperazine-based drug patents 2023" or "Boc-piperazine solubility data." Analytical methods such as HPLC chiral separation and NMR spectroscopy are routinely employed to validate its purity, a topic frequently addressed in technical literature.

Emerging applications in material science further expand its scope. The compound’s ability to act as a ligand precursor in metal-organic frameworks (MOFs) or polymer catalysts resonates with searches for "functionalized piperazines in catalysis." Collaborative research between chemists and engineers explores its potential in smart materials, aligning with the broader "biohybrid materials" trend.

To conclude, (R)-1-Boc-2-Hydroxymethyl-piperazine (CAS No. 169448-87-7) exemplifies the intersection of innovation and utility in specialty chemicals. Its multifaceted roles—from enabling asymmetric catalysis to advancing drug discovery—ensure its prominence in both academic and industrial settings. As synthetic methodologies evolve, this compound will likely remain a cornerstone in the toolkit of modern chemists.